N-({[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]amino}carbonothioyl)-2,2-dimethylpropanamide

• IUPAC Name: N-[[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]carbamothioyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C20H21N3OS2/c1-12-9-10-13(17-21-14-7-5-6-8-16(14)26-17)11-15(12)22-19(25)23-18(24)20(2,3)4/h5-11H,1-4H3,(H2,22,23,24,25)
• InChI Key: NJXLOQNWAPSZRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=S)NC(=O)C(C)(C)C
• Molecular Formula: C20H21N3OS2
• Molecular Weight: 383.5 g/mol

Description

The compound belongs to a class of chemicals that have been explored for various synthetic pathways and applications, including potential biological activities. While specific details on this compound are limited, similar compounds have been studied for their molecular structure, synthesis methods, and properties, providing insights into their potential functionalities and applications in different fields.

Synthesis Analysis

The synthesis of related benzothiazole derivatives often involves complex reactions, including condensation and cyclization processes. For instance, the synthesis of similar compounds has been described through approaches that allow for the incorporation of benzothiazole units into larger molecules, showcasing the versatility of these compounds in synthetic chemistry (Chan, C., Ma, J. C., & Mak, T., 1977).

Molecular Structure Analysis

X-ray crystallography studies have provided detailed insights into the molecular structure of benzothiazole derivatives, highlighting their complex geometries and bonding patterns. These studies reveal the spatial arrangement of atoms within the molecules and their electronic structures, which are crucial for understanding the chemical behavior of these compounds (Chan, C., Ma, J. C., & Mak, T., 1977).

Chemical Reactions and Properties

Benzothiazole derivatives participate in a variety of chemical reactions, reflecting their reactivity and potential for further chemical modifications. These reactions include isomerization, where the compounds undergo structural rearrangements under certain conditions, leading to new compounds with potentially different properties and activities (Argilagos, D. M., et al., 1997).

Physical Properties Analysis

The physical properties of benzothiazole derivatives, such as solubility, melting points, and crystalline structure, are influenced by their molecular structure. X-ray crystallography studies offer insights into the crystalline forms of these compounds, which can affect their physical behavior and interactions with other substances (Chan, C., Ma, J. C., & Mak, T., 1977).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of benzothiazole derivatives are determined by their molecular structure and functional groups. These compounds exhibit a range of behaviors in chemical reactions, such as electrophilic and nucleophilic attacks, which can be exploited in synthetic chemistry for the development of new materials and molecules (Chan, C., Ma, J. C., & Mak, T., 1977).

Scientific Research Applications

Antitumor Properties

Benzothiazoles, including derivatives similar to the compound , have shown potent and selective antitumor activity against various cancer cell lines, such as breast, ovarian, colon, and renal cells. These compounds' mechanism of action is believed to be novel and may involve metabolism playing a central role in their mode of action. In vitro studies have confirmed N-acetylation and oxidation as the main metabolic transformations of benzothiazole compounds, indicating their potential for antitumor applications (Chua et al., 1999).

Corrosion Inhibition

Benzothiazole derivatives have also been studied for their corrosion inhibiting effects against steel in acidic solutions. These studies show that such compounds can offer extra stability and higher inhibition efficiencies against steel corrosion, indicating their potential application in protecting materials from corrosive environments (Hu et al., 2016).

Anticancer Agents

The synthesis and evaluation of benzothiazole acylhydrazones have revealed their significant anticancer activity. These compounds, through various substitutions at specific positions on the benzothiazole scaffold, have shown potential as anticancer agents, highlighting the versatility of benzothiazole derivatives in medicinal chemistry and their role in developing new therapeutic agents (Osmaniye et al., 2018).

Fluorescent and Colorimetric pH Probe

Benzothiazole compounds have been utilized in creating highly water-soluble fluorescent and colorimetric pH probes. These probes can monitor acidic and alkaline solutions, turning reversibly in color/fluorescence at a neutral pH value, indicating their application in biochemical research and intracellular pH imaging (Diana et al., 2020).